Cas no 921537-85-1 (5-ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide)

• Product Name: 5-ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• CAS No: 921537-85-1
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5790405
• PubChem ID: 18570739
• Update Time: 2025-10-22

5-ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F2256-0181
• 921537-85-1
• 5-ethyl-2-methoxy-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide
• AKOS024632031
• 5-ethyl-2-methoxy-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• 5-ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide
• Benzenesulfonamide, N-(2,3-dihydro-1-methyl-2-oxo-1H-indol-5-yl)-5-ethyl-2-methoxy-

• Inchi： 1S/C18H20N2O4S/c1-4-12-5-8-16(24-3)17(9-12)25(22,23)19-14-6-7-15-13(10-14)11-18(21)20(15)2/h5-10,19H,4,11H2,1-3H3
• InChI Key： IPWTZCPGXDZSHA-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(CC)=C1)OC)(NC1C=CC2=C(C=1)CC(N2C)=O)(=O)=O

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 622.8±65.0 °C(Predicted)
• pka: 7?+-.0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide

5-Ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921537-85-1): A Comprehensive Overview

5-Ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide (CAS No. 921537-85-1) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, exhibits promising potential in various therapeutic applications. Researchers and industry professionals are increasingly interested in its mechanism of action, synthesis pathways, and potential benefits in drug development.

The molecular structure of 5-ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide combines a sulfonamide group with an indole moiety, which is known for its bioactive properties. This combination enhances the compound's ability to interact with biological targets, making it a candidate for further investigation in medicinal chemistry. The presence of the ethyl and methoxy groups also contributes to its solubility and bioavailability, which are critical factors in drug formulation.

One of the most searched topics related to CAS No. 921537-85-1 is its potential role in targeting specific enzymes or receptors. Recent studies suggest that this compound may exhibit inhibitory effects on certain pathways involved in inflammation and cell proliferation. Such properties make it a subject of interest for researchers exploring new treatments for chronic diseases. Additionally, its sulfonamide backbone is a common feature in many FDA-approved drugs, further highlighting its therapeutic potential.

In the context of current trends, the demand for novel small-molecule inhibitors has surged, particularly in oncology and immunology. 5-Ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide fits into this category, offering a promising scaffold for drug discovery. Its indole core is particularly noteworthy, as indole derivatives are known for their diverse biological activities, including antimicrobial and anticancer effects.

From a synthetic chemistry perspective, the preparation of CAS No. 921537-85-1 involves multi-step reactions, often starting with the functionalization of the indole ring followed by sulfonylation. Researchers are keen on optimizing these synthetic routes to improve yield and purity, which are essential for scaling up production. The compound's stability under various conditions is also a topic of interest, as it impacts its storage and handling in laboratory settings.

The market for sulfonamide-based compounds is expanding, driven by their versatility in drug development. 5-Ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide is no exception, with several pharmaceutical companies exploring its applications. Its potential as a kinase inhibitor or GPCR modulator has sparked collaborations between academic institutions and industry players, aiming to accelerate its transition from bench to bedside.

Another area of interest is the compound's pharmacokinetic profile, which includes absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for determining its suitability as a drug candidate. Preliminary data suggest that CAS No. 921537-85-1 exhibits favorable ADME characteristics, though further in vivo studies are needed to confirm these findings.

In summary, 5-Ethyl-2-methoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzene-1-sulfonamide represents a compelling area of research in modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a valuable compound for further study. As the scientific community continues to uncover its mechanisms and benefits, CAS No. 921537-85-1 is poised to play a significant role in the development of next-generation pharmaceuticals.